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Compound of Interest

Compound Name: Silentan
CAS No.: 79084-81-4
Cat. No.: B1249387
Get Quote
. J

Disclaimer: The term "Silentan" did not yield specific results in chemical databases. The
information provided pertains to "Silane," a compound commonly used in laboratories and
industrial applications, which is the likely subject of your query. It is crucial to verify the
chemical identity of your substance, preferably by its CAS number, and consult your
institution's specific safety protocols and the Safety Data Sheet (SDS) before handling or
disposal.

This guide provides essential safety and logistical information for the proper handling and
disposal of Silane (SiHa4) in a laboratory setting, designed for researchers, scientists, and drug
development professionals.

I. Chemical Safety and Hazard Information

Silane is a colorless, pyrophoric gas with a sharp, repulsive odor.[1][2] It is highly flammable
and can ignite spontaneously in air.[1][3] Due to its hazardous nature, strict adherence to safety
protocols is mandatory.

Key Hazards:
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» Pyrophoric and Flammable: Forms explosive mixtures with air and can ignite on contact with
air without an ignition source.[3][4]

 Inhalation Hazard: Toxic if inhaled, potentially causing headache, nausea, and irritation of the
respiratory tract.[3][5]

e Gas Under Pressure: Contains gas under pressure; may explode if heated.[6]

o Health Effects: Causes serious eye irritation and may cause drowsiness or dizziness.[7][8]
Repeated exposure may cause skin dryness or cracking.[8]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for Silane. This information is critical for
safe handling and storage.

Property Value Source
Molecular Formula SiH4 [5]
Molar Mass 32.12 g/mol [1]
Boiling Point -111.9 °C (-169.4 °F) [1]
Melting Point -185 °C (-301 °F) [1]
Flash Point -17°C (1.4 °F) [7]
Autoignition Temperature Pyrophoric [2]
Vapor Density 1.11 (Heavier than air) [2]
Exposure Limits (TWA) 5 ppm (ACGIH/NIOSH) [4]

lll. Experimental Protocols for Safe Disposal

The primary method for the disposal of Silane gas is through controlled combustion or chemical
neutralization. Small quantities of Silane-contaminated materials require careful handling and
disposal as hazardous waste.

Protocol 1: Disposal of Empty or Near-Empty Silane Gas Cylinders
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o Ensure Proper Labeling: Clearly label the cylinder as "Empty" and indicate any residual
pressure.

o Follow Supplier Instructions: Contact the gas supplier for their specific return and disposal
procedures. Do not attempt to dispose of cylinders yourself.

o Storage Pending Pickup: Store the cylinder in a well-ventilated, designated gas cylinder
storage area, away from heat and incompatible materials.

Protocol 2: Management of Silane-Contaminated Solid Waste

This protocol applies to items such as gloves, wipes, and labware that are grossly
contaminated with Silane.

e Segregation: Collect all Silane-contaminated solid waste in a designated, clearly labeled,
and compatible container.[9] Do not mix with other waste streams.[10]

» Containerization: Use a container that can be tightly sealed. The container must be
compatible with Silane and not prone to generating static electricity.[9][11]

e Labeling: Label the container with "Hazardous Waste," the name "Silane-Contaminated
Debris," and the associated hazards (e.g., Flammable, Toxic).

o Disposal Request: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) office. Provide a detailed inventory of the waste.

IV. Workflow for Silane Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Silane and related waste materials.
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Caption: Logical workflow for the proper disposal of Silane waste.

V. Emergency Procedures

In the event of a leak or spill, immediate and appropriate action is critical to prevent injury and

property damage.

o Leak: If a Silane cylinder is leaking, do not attempt to stop the leak unless it can be done
safely.[6] Evacuate the area immediately and eliminate all ignition sources.[3][6] Contact your

institution's emergency response team.
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+ Fire: Aleaking gas fire should not be extinguished unless the leak can be stopped safely.[6]
Use appropriate fire control measures for the surrounding fire.[6]

¢ Inhalation: If inhalation occurs, remove the individual to fresh air and seek immediate
medical attention.[3][6]

« Skin Contact: For frostbite from contact with liquid Silane, flush the affected area with water
for at least 15 minutes and seek medical attention.[6] For other skin contact, wash with soap
and water.[3]

+ Eye Contact: Immediately flush eyes with water for at least 15 minutes and seek medical
attention.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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silentan-likely-silane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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